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Cat. No.: B046521 Get Quote

Technical Guide: 3-Chloropropylamine
Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the melting point of 3-
Chloropropylamine hydrochloride (CAS No: 6276-54-6), a crucial intermediate in the

chemical and pharmaceutical industries.[1][2] The document outlines its physicochemical

properties, standardized protocols for melting point determination, and the factors influencing

this critical parameter.

Physicochemical Properties of 3-Chloropropylamine
Hydrochloride
3-Chloropropylamine hydrochloride is an organic amine salt that typically appears as a

white to off-white or yellow-beige crystalline powder.[1][3] Its chemical structure, featuring a

primary amine group and a primary alkyl chloride, makes it a versatile bifunctional molecule in

organic synthesis.[3] The hydrochloride salt form enhances its stability and ease of handling

compared to its free amine form.[3]
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Molecular Formula: C₃H₈ClN·HCl (or C₃H₉Cl₂N)[1][4][5]

Molecular Weight: 130.01 g/mol [6][7]

Synonyms: 1-Amino-3-chloropropane hydrochloride, 3-Chloropropylammonium chloride[1][4]

Melting Point Range
The melting point is a critical physical property used to identify a compound and assess its

purity. A sharp, narrow melting point range typically indicates high purity, while a broad and

depressed range suggests the presence of impurities.[8] Various sources report slightly

different melting point ranges for 3-Chloropropylamine hydrochloride, which are summarized

below.

Melting Point Range (°C) Source(s)

145-150
ChemBK, Sigma-Aldrich, Comprehensive

Overview[1][9][10]

148-150 Fisher Scientific, ChemNet[4][11]

147.0-153.0 Tokyo Chemical Industry (TCI)[6][12]

149 Lab Pro Inc., TCI (reference value)[6][12][13]

Experimental Protocol for Melting Point
Determination
The following is a detailed methodology for determining the melting point range of a solid

crystalline compound like 3-Chloropropylamine hydrochloride, based on the standard

capillary method.

Apparatus and Materials:

Melting point apparatus (e.g., Thiele tube with heating oil or an automated digital instrument)

Thermometer (calibrated)
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Capillary tubes (sealed at one end)

3-Chloropropylamine hydrochloride sample (finely powdered)

Spatula

Watch glass or porous plate

Bunsen burner (for sealing capillary tubes, if necessary)

Procedure:

Sample Preparation:

Place a small amount of the 3-Chloropropylamine hydrochloride on a clean, dry watch

glass or porous plate.[14]

If the sample consists of large crystals, gently crush it into a fine powder using a spatula.

This ensures uniform packing and heat transfer.[14]

Packing the Capillary Tube:

Take a capillary tube that is sealed at one end.[15]

Press the open end of the tube into the powdered sample, forcing a small amount of the

solid into the tube.[15]

Invert the tube and gently tap it on a hard surface to compact the powder at the bottom

(sealed end).[15]

The packed sample should be approximately 1-2 mm in height.[8]

Measurement:

Place the packed capillary tube into the sample holder of the melting point apparatus. If

using a Thiele tube, attach the capillary to the thermometer with a rubber band or thread,

ensuring the sample is aligned with the thermometer bulb.[8][14]
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Begin heating the apparatus. For an unknown sample, a rapid heating rate can be used

initially to find an approximate melting point.

For an accurate measurement, repeat the experiment with a fresh sample. Heat rapidly to

about 15-20°C below the expected melting point, then reduce the heating rate to 1-2°C per

minute.

Carefully observe the sample through the magnifying lens.

Recording the Melting Point Range:

T₁ (Start of Melting): Record the temperature at which the first drop of liquid appears in the

sample.[8]

T₂ (End of Melting): Record the temperature at which the last solid crystal melts

completely into a clear liquid.[8]

The melting point is reported as the range from T₁ to T₂.

Post-Measurement:

Allow the apparatus to cool completely before the next measurement.

Always use a fresh capillary tube and sample for each determination, as the compound may

have decomposed.[8]

Visualized Workflows and Relationships
The following diagrams illustrate the experimental workflow for melting point determination and

the logical relationship between sample purity and the observed melting point range.
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Caption: Workflow for Melting Point Determination.
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Caption: Relationship Between Purity and Melting Point.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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